Cas no 1806030-49-8 (3-(Aminomethyl)-2-chloro-5-(difluoromethyl)-6-methylpyridine)

• Product Name: 3-(Aminomethyl)-2-chloro-5-(difluoromethyl)-6-methylpyridine
• CAS No: 1806030-49-8
• MF: C₈H₉ClF₂N₂
• MW: 206.620267629623
• CID: 4874113
• Update Time: 2025-10-22

3-(Aminomethyl)-2-chloro-5-(difluoromethyl)-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-chloro-5-(difluoromethyl)-6-methylpyridine

• Inchi： 1S/C8H9ClF2N2/c1-4-6(8(10)11)2-5(3-12)7(9)13-4/h2,8H,3,12H2,1H3
• InChI Key： XCPJQJKDWQSZQE-UHFFFAOYSA-N
• SMILES： ClC1=C(CN)C=C(C(F)F)C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 1.7
• Topological Polar Surface Area: 38.9

Additional information on 3-(Aminomethyl)-2-chloro-5-(difluoromethyl)-6-methylpyridine

Comprehensive Overview of 3-(Aminomethyl)-2-chloro-5-(difluoromethyl)-6-methylpyridine (CAS No. 1806030-49-8)

The compound 3-(Aminomethyl)-2-chloro-5-(difluoromethyl)-6-methylpyridine, identified by its CAS number 1806030-49-8, is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the aminomethyl and difluoromethyl groups, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel therapeutics and crop protection agents.

One of the key reasons for the growing attention toward 3-(Aminomethyl)-2-chloro-5-(difluoromethyl)-6-methylpyridine is its relevance in addressing modern challenges such as drug resistance and sustainable agriculture. The incorporation of fluorine atoms into its structure enhances its metabolic stability and bioavailability, making it a promising candidate for drug discovery. Additionally, the chloro and methyl substituents contribute to its versatility in chemical reactions, enabling the creation of diverse derivatives.

In the context of agrochemicals, this compound has garnered interest for its potential use in developing next-generation pesticides. The difluoromethyl group, in particular, is known to improve the efficacy of pest control agents by increasing their binding affinity to target enzymes. As the demand for environmentally friendly and high-performance agrochemicals rises, CAS 1806030-49-8 is being explored as a key building block in formulations that minimize ecological impact while maximizing crop yield.

From a synthetic chemistry perspective, the preparation of 3-(Aminomethyl)-2-chloro-5-(difluoromethyl)-6-methylpyridine involves multi-step processes that highlight the importance of precision and optimization. Researchers often focus on improving the yield and purity of this compound, as these factors directly influence its performance in downstream applications. Recent advancements in catalytic methods and green chemistry have further streamlined its production, aligning with the global push toward sustainable manufacturing practices.

The pharmacological potential of 3-(Aminomethyl)-2-chloro-5-(difluoromethyl)-6-methylpyridine is another area of active investigation. Its structural motifs are frequently found in molecules targeting central nervous system (CNS) disorders, inflammatory conditions, and infectious diseases. The aminomethyl functionality, for instance, allows for easy conjugation with other pharmacophores, facilitating the design of hybrid drugs with enhanced therapeutic profiles. This adaptability makes the compound a focal point in medicinal chemistry campaigns aimed at addressing unmet medical needs.

In addition to its industrial and scientific significance, CAS 1806030-49-8 is also a subject of interest in academic circles. Universities and research institutions are studying its physicochemical properties, such as solubility, stability, and reactivity, to expand the understanding of pyridine-based compounds. These studies often employ advanced analytical techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography to elucidate its molecular behavior and interactions.

As the scientific community continues to explore the applications of 3-(Aminomethyl)-2-chloro-5-(difluoromethyl)-6-methylpyridine, its role in innovation becomes increasingly evident. Whether in drug development, agrochemical design, or material science, this compound exemplifies the intersection of chemistry and real-world problem-solving. Future research is expected to uncover even more uses for this versatile molecule, solidifying its place in the toolkit of modern chemists and researchers.